Cas no 866783-13-3 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride)

• Product name: {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride
• CAS No: 866783-13-3
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD13194843
• CID: 69104
• PubChem ID: 16115313

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
• (7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-triene-7-methanamine hydrochloride
• (1S)-4,5-DIMETHOXY-1-(METHYLAMINOMETHYL)-BENZOCYCLOBUTANE HCL
• (7S)-3,4-dimethoxy-N-methyl-Bicyclo[4.2.0]octa-1,3,5- triene-7-methanamine hydrochloride
• 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine,hydrochloride
• Ivabradine Intermediate Ⅰ
• (S)-1-(3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine hydrochloride
• Ivabradine Impurity 17
• BCP10455
• ST2414096
• AX8043786
• AB1008543
• X0048
• A20090
• 783D133
• (1S)-4,
• {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride
• Bicyclo[4.2.0]octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)- (9CI)
• (S)-N-[(4,5-Dimethoxybenzocyclobutan-1-yl)methyl]-N-methylamine hydrochloride
• (S)-N-[ pound 4,5-dimethoxybenzocyclobut-1-yl pound(c)methyl ]-N-methylamine hydrochloride
• SCHEMBL385259
• (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane HCl
• DTXSID20583027
• J-500399
• {[(7S)-3,4-DIMETHOXYBICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-YL]METHYL}(METHYL)AMINE HYDROCHLORIDE
• AC-5503
• JF52QM9RUB
• (((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)(methyl)amine hydrochloride
• 1-[(7S)-3,4-Dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methylmethanamine hydrochloride
• 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methyl-methanamine hydrochloride
• AKOS015907626
• MFCD13194843
• (S)-N-[(4,5-Dimethoxybenzocyclobut-1-yl)methyl]-N-methylamine hydrochloride
• D70918
• (1S)-4,5-Dimethoxy-1-((methylamino)methyl)benzocyclobutane hydrochloride
• CS-0151042
• AS-72908
• UNII-JF52QM9RUB
• 866783-13-3
• Bicyclo(4.2.0)octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)-
• (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutaneHydrochloride
• (S)-N-((4,5-Dimethoxybenzocyclobutan-1-yl)methyl)-N-methylamine hydrochloride
• 1-[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine--hydrogen chloride (1/1)
• 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine;hydrochloride

• MDL： MFCD13194843
• Inchi： 1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： SWSAIQSQSDOONK-SBSPUUFOSA-N
• SMILES： C([C@H]1CC2C=C(C(=CC1=2)OC)OC)NC.Cl

Computed Properties

• Exact Mass: 243.102607g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.102607g/mol
• Monoisotopic Mass: 243.102607g/mol
• Topological Polar Surface Area: 30.5Ų
• Heavy Atom Count: 16
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• Color/Form: Powder
• Boiling Point: 338.6 °C at 760 mmHg
• Flash Point: 158.6 °C
• PSA: 30.49000
• LogP: 2.75580

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Security Information

{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles